Cas no 2229131-38-6 (4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol)

• Product Name: 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol
• CAS No: 2229131-38-6
• MF: C₉H₇N₃O₃S
• MW: 237.235180139542
• CID: 5918974
• PubChem ID: 165783127
• Update Time: 2025-06-08

4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol
• EN300-1766182
• 2229131-38-6

• Inchi： 1S/C9H7N3O3S/c10-9-11-6(4-16-9)5-1-2-8(13)7(3-5)12(14)15/h1-4,13H,(H2,10,11)
• InChI Key： PFTLCGNMHRSOQO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 237.02081227g/mol
• Monoisotopic Mass: 237.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 133Ų

Additional information on 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol

Recent Advances in the Study of 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol (CAS: 2229131-38-6)

The compound 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol (CAS: 2229131-38-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural framework, featuring both a thiazole ring and a nitrophenol moiety, makes it a versatile scaffold for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on specific protein kinases involved in tumor proliferation. The results demonstrated significant activity against several kinase targets, with IC50 values in the low micromolar range. This suggests that derivatives of 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol could serve as promising leads for anticancer drug development.

Another area of interest is the compound's potential antimicrobial properties. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

From a chemical synthesis perspective, advancements have been made in optimizing the production of 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which improved yield and purity while reducing environmental impact. This development is critical for facilitating further research and potential commercialization of the compound.

Despite these promising findings, challenges remain in the development of 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Ongoing research is focusing on modifying the core structure to enhance pharmacological properties while minimizing adverse effects.

In conclusion, 4-(2-amino-1,3-thiazol-4-yl)-2-nitrophenol represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility position it as a valuable scaffold for the development of novel therapeutic agents. Future studies should prioritize the optimization of its derivatives and thorough evaluation of their therapeutic potential in relevant disease models.